Cas no 2137763-07-4 (2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride)

• Product Name: 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride
• CAS No: 2137763-07-4
• MF: C₈H₇Cl₃O₄S
• MW: 305.562778711319
• CID: 4640207
• Update Time: 2025-05-20

2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H7Cl3O4S/c1-14-4-15-7-3-5(9)2-6(10)8(7)16(11,12)13/h2-3H,4H2,1H3
• InChI Key： MGINOXDJQYPLAU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(OCOC)C=C(Cl)C=C1Cl

Additional information on 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride

Introduction to 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2137763-07-4)

2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2137763-07-4) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride functional group and multiple substituents, making it an excellent building block for the synthesis of complex molecules with diverse biological activities.

The sulfonyl chloride functional group in 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride is particularly noteworthy due to its high reactivity and ability to participate in a wide range of chemical reactions. This reactivity makes it an ideal candidate for the synthesis of sulfonamides, which are important classes of compounds with applications in pharmaceuticals, agrochemicals, and materials science. The presence of the methoxymethoxy substituent adds further complexity to the molecule, influencing its solubility, stability, and reactivity in various solvents and reaction conditions.

In recent years, there has been a growing interest in the development of new synthetic methodologies for the preparation of 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride. Researchers have explored various approaches to optimize the yield and purity of this compound, including the use of green chemistry principles to minimize environmental impact. One notable study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency.

The biological activity of 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride has also been a subject of extensive research. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer properties. For instance, a recent study published in Cancer Research demonstrated that a sulfonamide derivative synthesized from 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride was effective in inhibiting the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its pharmaceutical applications, 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride has found use in the development of new materials with unique properties. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of advanced polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in fields such as aerospace engineering and electronics.

The safety profile of 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride is another critical aspect that has been extensively studied. While the compound is highly reactive and should be handled with care, proper safety protocols can ensure safe handling and storage. Guidelines from regulatory bodies such as OSHA and EPA provide detailed recommendations for handling reactive chemicals like 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride to minimize risks to human health and the environment.

In conclusion, 2,4-dichloro-6-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2137763-07-4) is a valuable compound with a wide range of applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structure and high reactivity make it an essential building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.